Cas no 37818-48-7 (Propanedioyl dichloride, phenyl-)

• Product Name: Propanedioyl dichloride, phenyl-
• CAS No: 37818-48-7
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 1485992
• PubChem ID: 12294915
• Update Time: 2025-04-21

Propanedioyl dichloride, phenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioyl dichloride, phenyl-
• 2-phenylpropanedioyl dichloride
• DLTWEQZAWUHBDH-UHFFFAOYSA-N
• SCHEMBL1375360
• 37818-48-7
• phenylmalonic acid dichloride
• Phenylmalonylchlorid
• DTXSID00485393

• Inchi： 1S/C9H6Cl2O2/c10-8(12)7(9(11)13)6-4-2-1-3-5-6/h1-5,7H
• InChI Key： DLTWEQZAWUHBDH-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)Cl)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.97458
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14